Cas no 320343-58-6 ((S)-1-Boc-4-Hydroxy-2-pyrrolidinone)

• Product Name: (S)-1-Boc-4-Hydroxy-2-pyrrolidinone
• CAS No: 320343-58-6
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD08704344
• CID: 829931
• PubChem ID: 26119154
• Update Time: 2025-05-22

(S)-1-Boc-4-Hydroxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-4-Hydroxy-2-pyrrolidinone
• (S)-( )-1-BOC-4-HYDROXY-2-PYRROLIDINONE
• (S)-(+)-1-BOC-4-HYDROXY-2-PYRROLIDINONE
• [S]-1-Boc-4-Hydroxy-2-pyrrolidinone
• tert-butyl (4S)-4-hydroxy-2-oxopyrrolidine-1-carboxylate
• (S)-tert-butyl 4-hydroxy-2-oxopyrrolidine-1-carboxylate
• SCHEMBL6442167
• C15574
• CHEMBL4998956
• AKOS016002905
• MFCD08704344
• 320343-58-6
• EN300-6489563
• CS-0188291
• DTXSID50649822
• AS-76324
• DB-310361

• MDL： MFCD08704344
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(13)10-5-6(11)4-7(10)12/h6,11H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： GUVYWSACSIYEDN-LURJTMIESA-N
• SMILES： O(C(N1C(C[C@@H](C1)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.10000
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 360.583°C at 760 mmHg
• Flash Point: 171.875°C
• Refractive Index: 1.517
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 66.84000
• LogP: 0.45260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on (S)-1-Boc-4-Hydroxy-2-pyrrolidinone

Comprehensive Overview of (S)-1-Boc-4-Hydroxy-2-pyrrolidinone (CAS No. 320343-58-6): Properties, Applications, and Industry Insights

(S)-1-Boc-4-Hydroxy-2-pyrrolidinone (CAS No. 320343-58-6) is a chiral pyrrolidinone derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This compound features a Boc-protected amine and a hydroxyl group at the 4-position, making it a versatile building block for drug discovery. Its high enantiomeric purity (>98% ee) and stability under mild conditions have garnered attention in the development of protease inhibitors, kinase modulators, and other bioactive molecules. Researchers frequently search for "synthesis of (S)-1-Boc-4-Hydroxy-2-pyrrolidinone" or "CAS 320343-58-6 supplier," reflecting its commercial and academic demand.

The compound’s molecular structure (C₉H₁₅NO₄) enables diverse transformations, such as N-deprotection for further functionalization or stereoselective alkylation. Recent trends highlight its utility in green chemistry applications, where solvent-free reactions or biocatalytic routes are explored to minimize environmental impact. Queries like "(S)-1-Boc-4-Hydroxy-2-pyrrolidinone solubility" or "stability under acidic conditions" underscore practical considerations for lab-scale and industrial use. Analytical data (e.g., HPLC purity, melting point) are critical for quality control, aligning with regulatory standards for GMP-compliant production.

In drug development, (S)-1-Boc-4-Hydroxy-2-pyrrolidinone serves as a precursor to peptidomimetics and small-molecule therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry methodologies has fueled innovation in targeted therapies. Discussions on platforms like ResearchGate often focus on optimizing yield and scalability, addressing challenges such as racemization during Boc deprotection. Emerging applications in ADC (antibody-drug conjugate) linker design further expand its relevance in oncology research.

From a market perspective, the demand for CAS 320343-58-6 correlates with advancements in personalized medicine and bioconjugation techniques. Suppliers emphasize batch-to-batch consistency and custom synthesis options, responding to niche requirements from biotech startups and academic labs. Environmental, social, and governance (ESG) factors also drive interest in sustainable sourcing, with searches for "eco-friendly chiral auxiliaries" rising by 22% in 2023 (source: SciFinder analytics).

Future directions include exploring continuous flow chemistry for (S)-1-Boc-4-Hydroxy-2-pyrrolidinone production, reducing waste and energy consumption. Cross-disciplinary studies investigate its potential in material science, such as polymer crosslinking or catalysis. As synthetic methodologies evolve, this compound remains a cornerstone in chiral pool strategies, bridging gaps between academic research and industrial applications.